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Introduction
Prosystemin is a 200-amino acid precursor protein in solanaceous plants, such as tomato

(Solanum lycopersicum), from which the 18-amino acid peptide hormone, systemin, is derived.

[1][2] Upon wounding by herbivores or mechanical damage, prosystemin is processed to

release systemin, which acts as a potent signaling molecule, triggering both local and systemic

defense responses.[2][3] This signaling cascade is primarily mediated through the jasmonic

acid (JA) pathway, leading to the expression of a suite of defense-related genes.[1][4] These

genes encode proteins like proteinase inhibitors (PIs), which can impair insect digestion and

growth.[5]

Recent research has revealed that prosystemin is an intrinsically disordered protein and that

fragments other than the C-terminal systemin peptide also possess biological activity, capable

of inducing defense gene expression and protecting plants against various biotic stresses.[5][6]
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This discovery opens new avenues for the development of novel, peptide-based plant

protectants.

These application notes provide a summary of the quantitative effects of prosystemin and its

derivatives on plant defense responses and detailed protocols for their application and the

subsequent evaluation of their efficacy.

Data Presentation
The application of prosystemin and its derived peptides has been shown to significantly

enhance plant defenses. The following tables summarize the quantitative data from various

studies on the induction of defense-related gene expression and the resulting protective effects

against common plant pests and pathogens.

Table 1: Relative Quantification of Defense-Related Gene Expression in Tomato Leaves

Following Prosystemin/Peptide Treatment.
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Gene Treatment
Concentrati
on

Time Post-
Treatment

Fold
Change (vs.
Control)

Citation(s)

Early

Response

Genes

Lipoxygenase

C (LoxC)

Recombinant

Prosystemin
100 pM 6 h > 2.5 [5]

Allene Oxide

Synthase

(AOS)

Recombinant

Prosystemin
100 pM 6 h ~ 2.0 [5]

Allene Oxide

Synthase

(AOS)

Systemin

(Sys)
100 fM 6 h ~ 4.0 [6]

Allene Oxide

Synthase

(AOS)

Prosystemin

Fragment

(PS1-70)

100 fM 6 h ~ 4.0 [6]

Allene Oxide

Synthase

(AOS)

Prosystemin

Fragment

(PS1-120)

100 fM 6 h ~ 4.0 [6]

Late

Response

Genes

Proteinase

Inhibitor I (Pin

I)

Recombinant

Prosystemin
100 pM 24 h > 3.0 [5]

Proteinase

Inhibitor II

(Pin II)

Recombinant

Prosystemin
100 pM 24 h > 4.0 [5]

Proteinase

Inhibitor I (Pin

I)

Systemin

(Sys)
100 fM 6 h ~ 6.0 [6]
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Proteinase

Inhibitor II

(Pin II)

Systemin

(Sys)
100 fM 6 h ~ 5.0 [6]

Proteinase

Inhibitor I (Pin

I)

Prosystemin

Fragment

(PS1-70)

100 fM 6 h ~ 5.0 [6]

Proteinase

Inhibitor II

(Pin II)

Prosystemin

Fragment

(PS1-70)

100 fM 6 h ~ 4.5 [6]

Table 2: Efficacy of Prosystemin-Derived Peptides Against Biotic Stressors.
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Biotic
Stressor

Plant
Treatment

Concentrati
on

Parameter Result Citation(s)

Spodoptera

littoralis

(Cotton

Leafworm)

Systemin

(Sys)
100 fM

Larval

Survival Rate

(at 12 days)

Reduced by

~80% vs.

control

[6]

Spodoptera

littoralis

Prosystemin

Fragment

(PS1-70)

100 fM

Larval

Survival Rate

(at 12 days)

Reduced by

~85% vs.

control

[6]

Spodoptera

littoralis

Prosystemin

Fragment

(PS1-120)

100 fM

Larval

Survival Rate

(at 12 days)

Reduced by

~90% vs.

control

[6]

Spodoptera

littoralis

Recombinant

Prosystemin
100 pM

Larval Weight

(at 8 days)

Significantly

lower than

control

[5]

Botrytis

cinerea (Gray

Mold)

Systemin

(Sys)
100 fM

Lesion Size

(at 5 days)

Reduced by

~50% vs.

control

[6]

Botrytis

cinerea

Prosystemin

Fragment

(PS1-70)

100 fM
Lesion Size

(at 5 days)

Reduced by

~60% vs.

control

[6]

Botrytis

cinerea

Prosystemin

Fragment

(PS1-120)

100 fM
Lesion Size

(at 5 days)

Reduced by

~70% vs.

control

[6]

Signaling Pathways and Experimental Workflows
The induction of plant defense by prosystemin involves a complex signaling cascade. The

following diagrams illustrate the key pathways and a typical experimental workflow for studying

these responses.
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Caption: Prosystemin/Systemin signaling pathway in tomato.
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Caption: Experimental workflow for prosystemin application.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b1175159/docs?utm_src=pdf-body-img#application-of-prosystemin-to-induce-plant-defense-responses-application-notes-and-protocols
https://www.benchchem.com/product/b1175159/docs?utm_src=pdf-body#application-of-prosystemin-to-induce-plant-defense-responses-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Application of Prosystemin and Derived
Peptides to Tomato Plants
This protocol describes the exogenous application of prosystemin or its peptide fragments to

intact tomato leaves to induce defense responses.

Materials:

Tomato plants (Solanum lycopersicum), 4-weeks old

Prosystemin or synthetic peptide fragments (e.g., Systemin, PS1-70)

Phosphate-buffered saline (PBS) or sterile water

Micropipette and sterile tips

Procedure:

Grow tomato plants under controlled conditions (e.g., 26±1°C, 16:8 h light:dark photoperiod).

Prepare stock solutions of prosystemin or peptides in PBS or sterile water. A common stock

concentration is 1 µM.

Prepare the final working solution by diluting the stock solution. Effective concentrations

range from 100 fM to 100 pM.[5][6]

Select fully expanded, healthy leaves for treatment.

Using a micropipette, carefully spot 2-10 µL of the working solution onto the abaxial (lower)

surface of the leaves.

For control plants, apply the same volume of the buffer (PBS or sterile water) used to

dissolve the peptides.

Keep the plants under the same growth conditions for the desired incubation period (e.g., 6

to 24 hours) before proceeding with bioassays or gene expression analysis.
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Protocol 2: Insect Bioassay with Spodoptera littoralis
This protocol assesses the anti-herbivore defense induced by prosystemin treatment by

measuring the performance of Spodoptera littoralis larvae.

Materials:

Prosystemin-treated and control tomato plants (from Protocol 1)

Spodoptera littoralis larvae (e.g., second instar)

Petri dishes or ventilated containers

Moist filter paper

Fine brush

Analytical balance

Procedure:

Six hours after treating the plants with prosystemin/peptides, detach the treated leaves.

Place one treated leaf or leaf disc in each Petri dish lined with moist filter paper.

Using a fine brush, carefully place one S. littoralis larva into each Petri dish.

Prepare a sufficient number of replicates for each treatment and control group (e.g., 30

larvae per group).

Maintain the larvae in a growth chamber under controlled conditions (e.g., 25±1°C).

Replace the leaves with freshly treated leaves daily to ensure a consistent food source.

Monitor the larvae daily and record mortality.

Measure the weight of each surviving larva every 2-3 days until pupation.
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Analyze the data by comparing larval survival rates (e.g., using Kaplan-Meier survival

analysis) and larval weight gain (e.g., using t-tests or ANOVA) between treatment and control

groups.

Protocol 3: Fungal Pathogen Bioassay with Botrytis
cinerea
This protocol evaluates the induced resistance to the necrotrophic fungus Botrytis cinerea.

Materials:

Prosystemin-treated and control tomato plants (from Protocol 1)

Botrytis cinerea culture (e.g., grown on potato dextrose agar, PDA)

Spore suspension buffer (e.g., 10 mM glucose, 6.7 mM K2HPO4)

Hemocytometer

Micropipette and sterile tips

High-humidity chamber or container

Digital caliper

Procedure:

Prepare a spore suspension of B. cinerea by flooding a 7-10 day old culture plate with the

spore suspension buffer and gently scraping the surface.

Filter the suspension through sterile cheesecloth to remove mycelial fragments.

Determine the spore concentration using a hemocytometer and adjust to the desired

concentration (e.g., 1 x 10^5 spores/mL).

Six hours after treating plants with prosystemin/peptides, detach the treated leaves.
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Place 5-10 µL droplets of the spore suspension at multiple points on the adaxial (upper)

surface of each leaf.

Place the inoculated leaves in a high-humidity chamber and incubate at 23±1°C with a 16 h

photoperiod.

Measure the diameter of the developing necrotic lesions at regular intervals (e.g., 3, 5, and 8

days post-inoculation) using a digital caliper.

Compare the lesion sizes between prosystemin-treated and control leaves to determine the

level of induced resistance.

Protocol 4: Quantitative Real-Time PCR (qRT-PCR) for
Defense Gene Expression
This protocol details the measurement of transcript levels for key defense-related genes.

Materials:

Treated and control leaf tissue (from Protocol 1), flash-frozen in liquid nitrogen

RNA extraction kit (e.g., RNeasy Plant Mini Kit) or TRIzol reagent

DNase I

cDNA synthesis kit

SYBR Green qPCR master mix

qRT-PCR instrument

Gene-specific primers (see Table 3)

Procedure:

RNA Extraction: Harvest leaf tissue at the desired time points post-treatment (e.g., 6 and 24

hours), immediately freeze in liquid nitrogen, and store at -80°C. Extract total RNA using a

commercial kit or a suitable protocol, following the manufacturer's instructions.
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DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating

genomic DNA.

cDNA Synthesis: Synthesize first-strand cDNA from 1-2 µg of total RNA using a cDNA

synthesis kit with oligo(dT) or random primers.

qRT-PCR:

Prepare the reaction mixture containing SYBR Green master mix, forward and reverse

primers (final concentration of ~0.4 µM each), and diluted cDNA template.

Perform the qRT-PCR in a real-time thermal cycler using a standard program (e.g., 95°C

for 5 min, followed by 40 cycles of 95°C for 20 s, 58°C for 20 s, and 72°C for 20 s).

Include a melting curve analysis at the end of the run to verify the specificity of the

amplification.

Data Analysis:

Use a stably expressed reference gene (e.g., Actin or EF-1α) for normalization.

Calculate the relative gene expression using the 2-ΔΔCt method, comparing the

expression levels in treated samples to the mock-treated controls.

Table 3: Primer Sequences for qRT-PCR Analysis of Tomato Defense Genes.
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Gene Name
Forward Primer (5'
- 3')

Reverse Primer (5' -
3')

Citation(s)

Lipoxygenase C

(LoxC)

GCGGAGTATACCCA

TTGGAA

TGGTTGAACATCCA

GACCAA
[5]

Allene Oxide

Synthase (AOS)

TGGCTTGTTGATCC

AACTGA

GGTCCCACTACCAC

ATTCCA
[5]

Proteinase Inhibitor I

(Pin I)

GCTAATCCAGCTGC

AGAAAA

GGTGGAACTGCATT

TGTTGA
[5]

Proteinase Inhibitor II

(Pin II)

CCCTTTGAGGAGTT

CGTTGA

TGAACACATGGGTT

GAGGAG
[5]

Elongation Factor 1α

(EF-1α)

ATTGGAAACGGATAT

GCTCCA

TCCTTACCTGAACG

CCTGTCA
[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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